Diethyl sec-butylethylmalonate
Description
Diethyl sec-butylethylmalonate is a chemical compound with the molecular formula C13H24O4 . It has an average mass of 244.327 Da and a monoisotopic mass of 244.167465 Da . It is also known by other names such as 1,3-Diethyl 2-ethyl-2-(1-methylpropyl)propanedioate .
Molecular Structure Analysis
This compound contains a total of 40 bonds. These include 16 non-H bonds, 2 multiple bonds, 9 rotatable bonds, 2 double bonds, and 2 ester(s) (aliphatic) .Physical and Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3, a boiling point of 253.0±8.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.5 mmHg at 25°C . It has an enthalpy of vaporization of 49.0±3.0 kJ/mol and a flash point of 107.5±16.9 °C . The compound has a molar refractivity of 65.8±0.3 cm3, and it accepts 4 H bonds but does not donate any . It has 9 freely rotating bonds and does not violate the Rule of 5 . Its ACD/LogP is 3.34 .Safety and Hazards
Diethyl sec-butylethylmalonate is intended for R&D use only and is not recommended for medicinal, household, or other uses . In case of inhalation, it is advised to move the victim into fresh air and give artificial respiration if necessary . If it comes into contact with the skin, it should be washed off immediately with plenty of water . In case of ingestion, it is advised not to induce vomiting and to seek medical attention immediately . It is also recommended to avoid dust formation and to use personal protective equipment, including chemical impermeable gloves .
Properties
IUPAC Name |
diethyl 2-butan-2-yl-2-ethylpropanedioate |
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InChI |
InChI=1S/C13H24O4/c1-6-10(5)13(7-2,11(14)16-8-3)12(15)17-9-4/h10H,6-9H2,1-5H3 |
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InChI Key |
WZFGIKMWBJCRBU-UHFFFAOYSA-N |
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Canonical SMILES |
CCC(C)C(CC)(C(=O)OCC)C(=O)OCC |
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Molecular Formula |
C13H24O4 |
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DSSTOX Substance ID |
DTXSID901018954 |
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Molecular Weight |
244.33 g/mol |
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CAS No. |
76-71-1 |
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